Cas no 885277-75-8 (Quinazoline,4-chloro-2-(4-chlorophenyl)-7-fluoro-)

4-Chloro-2-(4-chlorophenyl)-7-fluoroquinazoline is a halogenated quinazoline derivative with potential applications in pharmaceutical and agrochemical research. Its structure, featuring chloro and fluoro substituents, enhances its reactivity and binding affinity, making it a valuable intermediate in the synthesis of biologically active compounds. The presence of multiple halogen atoms improves metabolic stability and lipophilicity, which can be advantageous in drug discovery. This compound is particularly useful in the development of kinase inhibitors and antimicrobial agents due to the quinazoline core's versatility. High purity and well-defined chemical properties ensure consistent performance in synthetic applications. Proper handling and storage are recommended due to its reactive functional groups.
Quinazoline,4-chloro-2-(4-chlorophenyl)-7-fluoro- structure
885277-75-8 structure
Product Name:Quinazoline,4-chloro-2-(4-chlorophenyl)-7-fluoro-
CAS No:885277-75-8
MF:C14H7Cl2FN2
MW:293.12318444252
CID:711459
PubChem ID:53407921
Update Time:2025-11-06

Quinazoline,4-chloro-2-(4-chlorophenyl)-7-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Quinazoline,4-chloro-2-(4-chlorophenyl)-7-fluoro-
    • 4-CHLORO-2-(4-CHLORO-PHENYL)-7-FLUORO-QUINAZOLINE
    • 4-chloro-2-(4-chlorophenyl)-7-fluoroquinazoline
    • 4-CHLORO-2-(4-CHLOROPHENYL)-7-FLUORO-QUINAZOLINE,
    • Quinazoline,4-chloro-2-(4-chlorophenyl)-7-fluoro
    • 885277-75-8
    • AKOS012384284
    • AB19811
    • DTXSID30696112
    • Inchi: 1S/C14H7Cl2FN2/c15-9-3-1-8(2-4-9)14-18-12-7-10(17)5-6-11(12)13(16)19-14/h1-7H
    • InChI Key: OAYVABJBTQJKCV-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=CC(=CC2=NC(C2C=CC(=CC=2)Cl)=N1)F

Computed Properties

  • Exact Mass: 291.99700
  • Monoisotopic Mass: 291.9970318g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78000
  • LogP: 4.74270

Quinazoline,4-chloro-2-(4-chlorophenyl)-7-fluoro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM142703-1g
4-Chloro-2-(4-chloro-phenyl)-7-fluoro-quinazoline
885277-75-8 95%
1g
$635 2021-08-05
Alichem
A189011032-1g
4-Chloro-2-(4-chlorophenyl)-7-fluoroquinazoline
885277-75-8 95%
1g
$596.23 2023-08-31
Chemenu
CM142703-1g
4-Chloro-2-(4-chloro-phenyl)-7-fluoro-quinazoline
885277-75-8 95%
1g
$*** 2023-05-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1531473-1g
4-Chloro-2-(4-chlorophenyl)-7-fluoroquinazoline
885277-75-8 98%
1g
¥4836.00 2024-04-27

Additional information on Quinazoline,4-chloro-2-(4-chlorophenyl)-7-fluoro-

Quinazoline,4-chloro-2-(4-chlorophenyl)-7-fluoro- (CAS No. 885277-75-8): A Comprehensive Overview

Quinazoline,4-chloro-2-(4-chlorophenyl)-7-fluoro- is a highly specialized organic compound with the CAS number 885277-75-8. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. The presence of multiple halogen atoms, specifically chlorine and fluorine, imparts distinct reactivity and potential applications in drug discovery and medicinal chemistry.

The molecular structure of Quinazoline,4-chloro-2-(4-chlorophenyl)-7-fluoro- consists of a quinazoline core substituted with chloro and fluoro groups at strategic positions. This arrangement not only enhances its chemical diversity but also opens up numerous possibilities for further functionalization and derivatization. The compound's ability to participate in various chemical reactions makes it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been a growing interest in quinazoline derivatives as potential therapeutic agents. The structural motif of quinazoline is known to be present in several bioactive molecules, including antiviral, anticancer, and antimicrobial compounds. The introduction of halogen atoms into the quinazoline scaffold can significantly alter its pharmacological properties, making it an attractive scaffold for drug design.

One of the most compelling aspects of Quinazoline,4-chloro-2-(4-chlorophenyl)-7-fluoro- is its potential as a building block for the development of novel drugs. Researchers have been exploring its use in the synthesis of kinase inhibitors, which are crucial in treating various types of cancer. The chlorine and fluoro substituents can serve as handles for further chemical modifications, allowing chemists to fine-tune the compound's binding affinity and selectivity towards specific biological targets.

The synthesis of Quinazoline,4-chloro-2-(4-chlorophenyl)-7-fluoro- involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques such as cross-coupling reactions and palladium catalysis has enabled the efficient preparation of this compound. These methods not only improve yield but also enhance purity, which is critical for pharmaceutical applications.

Recent studies have highlighted the importance of fluorine-containing compounds in medicinal chemistry. Fluorine atoms can influence metabolic stability, binding interactions, and overall pharmacokinetic properties of drug candidates. The presence of a fluoro group in Quinazoline,4-chloro-2-(4-chlorophenyl)-7-fluoro- adds to its appeal as a lead compound for drug development. This feature has prompted researchers to investigate its potential in various therapeutic areas.

The pharmacological evaluation of Quinazoline,4-chloro-2-(4-chlorophenyl)-7-fluoro- has revealed promising results in preclinical studies. Initial experiments have shown that this compound exhibits inhibitory activity against certain kinases, which are overexpressed in cancer cells. This finding opens up new avenues for the development of targeted therapies that could potentially overcome resistance to existing treatments.

In addition to its role in anticancer research, Quinazoline,4-chloro-2-(4-chlorophenyl)-7-fluoro- has shown promise in other therapeutic contexts. For instance, it has been investigated for its antimicrobial properties, where it demonstrates activity against resistant bacterial strains. This dual functionality makes it a versatile compound that can be explored for multiple drug discovery programs.

The future prospects for Quinazoline,4-chloro-2-(4-chlorophenyl)-7-fluoro- are vast and exciting. As our understanding of molecular interactions continues to evolve, so does our ability to harness the potential of this compound. Ongoing research aims to optimize its synthetic routes and explore new derivatives that could offer improved efficacy and safety profiles.

In conclusion, Quinazoline,4-chloro-2-(4-chlorophenyl)-7-fluoro- (CAS No. 885277-75-8) is a remarkable compound with significant potential in pharmaceutical chemistry. Its unique structure and functional properties make it an invaluable tool for drug discovery and development. As research progresses, we can expect to see more innovative applications of this compound in the fight against various diseases.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.